Cas no 1339417-63-8 (1-(1,3-benzoxazol-2-yl)azetidin-3-ol)

• Product Name: 1-(1,3-benzoxazol-2-yl)azetidin-3-ol
• CAS No: 1339417-63-8
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 6408186
• PubChem ID: 63091749
• Update Time: 2025-08-05

1-(1,3-benzoxazol-2-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1,3-benzoxazol-2-yl)azetidin-3-ol
• 1339417-63-8
• AKOS012392212
• F2167-1169
• 1-(benzo[d]oxazol-2-yl)azetidin-3-ol

• Inchi： 1S/C10H10N2O2/c13-7-5-12(6-7)10-11-8-3-1-2-4-9(8)14-10/h1-4,7,13H,5-6H2
• InChI Key： WLYANEWGJXIQLZ-UHFFFAOYSA-N
• SMILES： OC1CN(C2=NC3C=CC=CC=3O2)C1

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 1-(1,3-benzoxazol-2-yl)azetidin-3-ol

1-(1,3-Benzoxazol-2-yl)Azetidin-3-ol: A Comprehensive Overview

The compound with CAS No. 1339417-63-8, commonly referred to as 1-(1,3-benzoxazol-2-yl)azetidin-3-ol, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential bioactive characteristics. This molecule is a derivative of benzoxazole, a heterocyclic aromatic compound, and azetidine, a four-membered ring amine. The combination of these two structural motifs results in a compound with intriguing chemical and biological properties.

Benzoxazole is a well-known heterocyclic structure characterized by its aromaticity and stability, often employed in the synthesis of various pharmaceutical agents and agrochemicals. The azetidine moiety, on the other hand, is a saturated four-membered ring containing one nitrogen atom, which contributes to the compound's flexibility and potential for hydrogen bonding interactions. The integration of these two elements in 1-(1,3-benzoxazol-2-yl)azetidin-3-ol creates a molecule with a balance of rigidity and flexibility, making it an interesting candidate for further study.

Recent advancements in synthetic chemistry have enabled the development of efficient methods for the synthesis of 1-(1,3-benzoxazol-2-yl)azetidin-3-ol. Researchers have explored various approaches, including nucleophilic aromatic substitution and transition-metal-catalyzed coupling reactions, to construct this compound with high yields and purity. These methods not only highlight the versatility of modern synthetic techniques but also pave the way for large-scale production of this compound for potential industrial applications.

The biological activity of 1-(1,3-benzoxazol-2-yl)azetidin-3-ol has been a focal point of recent studies. Preliminary in vitro assays have demonstrated its ability to modulate key biological targets, such as enzymes involved in metabolic pathways and receptors associated with neurological functions. For instance, studies have shown that this compound exhibits moderate inhibitory activity against certain kinase enzymes, suggesting its potential as a lead compound in drug discovery efforts targeting cancer and inflammatory diseases.

In addition to its enzymatic activity, 1-(1,3-benzoxazol-2-yil)azetidin - 0l has also been investigated for its antioxidant properties. Experimental data indicate that this compound can scavenge free radicals effectively, which is a desirable trait for compounds aimed at combating oxidative stress-related conditions such as neurodegenerative diseases and cardiovascular disorders.

The structural features of benzoxazole and azetidine within this molecule contribute significantly to its bioactivity profile. The aromaticity of the benzoxazole ring provides stability and facilitates π–π interactions with biological targets, while the azetidine moiety introduces hydrogen bonding capabilities that enhance molecular recognition and binding affinity.

Moreover, computational studies utilizing molecular docking techniques have provided insights into the binding modes of 1-(1,3-benzoxazol - 0l) derivatives with various protein targets. These studies suggest that the compound's unique structure allows it to adopt multiple conformations that optimize its interaction with target sites.

Despite its promising properties, further research is required to fully elucidate the pharmacokinetic profile and safety profile of 1-(1, 0l) . Preclinical studies are currently underway to assess its absorption, distribution metabolism excretion (ADME) properties as well as its potential toxicity profiles.

In conclusion, 0l represents an exciting addition to the arsenal of bioactive compounds being explored for therapeutic applications. Its unique combination of structural features makes it an attractive candidate for further investigation into drug development pipelines targeting diverse disease states ranging from cancer to neurodegenerative disorders.